Cas no 2138022-70-3 (1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro-)

• Product Name: 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro-
• CAS No: 2138022-70-3
• MF: C₉H₁₉F₂NO
• MW: 195.250069856644
• CID: 5300119
• Update Time: 2025-07-02

1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutoxy)-2,2-difluoropropan-1-amine
• 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro-

• Inchi： 1S/C9H19F2NO/c1-8(2,3)4-5-13-7-9(10,11)6-12/h4-7,12H2,1-3H3
• InChI Key： LMAFOOFGHVBKKP-UHFFFAOYSA-N
• SMILES： FC(CN)(COCCC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 143
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Additional information on 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro-

Introduction to 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro (CAS No. 2138022-70-3) and Its Emerging Applications in Chemical and Biomedical Research

The compound 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro (CAS No. 2138022-70-3) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the fields of organic synthesis and pharmaceutical development. This compound, characterized by its bifunctional nature—comprising both an amine group and a difluoro-substituted alcohol moiety—holds promise for diverse applications, particularly in the design of novel bioactive molecules and advanced material systems.

The molecular structure of 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro is distinguished by the presence of a primary amine at the C1 position, which is further modified by a bulky 3,3-dimethylbutoxy group at C3. This substitution pattern not only enhances solubility in non-polar solvents but also introduces steric hindrance that can influence enzyme binding and metabolic stability. Additionally, the geminal difluoro substitution at C2 imparts electronic and steric effects that are highly tunable for pharmacological purposes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug candidates has been shown to modulate receptor interactions and binding affinities significantly. For instance, studies have demonstrated that fluorinated alcohols can serve as key pharmacophores in the development of antiviral and anticancer agents by altering hydrophobicity and hydrogen bonding capabilities.

1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro, with its dual functional groups, presents an intriguing scaffold for medicinal chemists. The primary amine can be readily derivatized into various pharmacologically relevant moieties such as amides or ureas, while the difluoro-substituted alcohol offers opportunities for further structural elaboration through nucleophilic substitutions or metal-catalyzed reactions. This versatility makes it a valuable building block for synthesizing novel therapeutic agents targeting a wide range of diseases.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that the steric bulk introduced by the 3,3-dimethylbutoxy group can effectively shield reactive sites from enzymatic degradation, thereby extending the half-life of drug candidates. Moreover, the electron-withdrawing effect of the geminal difluoro group can fine-tune the electronic properties of adjacent functional groups, influencing both binding kinetics and thermodynamics.

The synthesis of 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro has been optimized through multiple pathways to ensure high yield and purity. One such approach involves the nucleophilic substitution of a difluoromethyl halide with propylamine followed by etherification using isobutylene oxide under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been explored to introduce the dimethylbutoxy group with high selectivity.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique combination of fluorinated and bulky substituents makes it an excellent candidate for designing liquid crystals or high-performance polymers with tailored thermal and mechanical properties. Researchers have experimentally observed that derivatives of this molecule exhibit unusual phase transitions and mesomorphic behaviors under specific conditions.

The role of 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro in drug discovery has been further underscored by its incorporation into several lead compounds currently undergoing preclinical evaluation. These studies highlight its ability to serve as a bridge between different pharmacophoric elements while maintaining structural integrity and functional diversity. The compound’s ability to modulate both hydrophobicity and hydrogen bonding interactions makes it particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.

Future research directions may explore the use of this compound as an intermediate in synthesizing chiral molecules or as a ligand for asymmetric catalysis. The presence of multiple stereocenters offers opportunities for generating enantiomerically pure derivatives with enhanced specificity in biological systems. Furthermore, green chemistry approaches could be employed to develop more sustainable synthetic routes that minimize waste generation and energy consumption.

The growing interest in fluorinated compounds underscores their importance in modern chemistry. As synthetic methodologies continue to evolve, molecules like 1-Propanamine, 3-(3,3-dimethylbutoxy)-2,2-difluoro will undoubtedly play a pivotal role in advancing both academic research and industrial applications. Their unique structural features provide chemists with unparalleled flexibility in designing molecules with tailored properties for diverse scientific endeavors.